Cas no 5435-64-3 (3,5,5-Trimethylhexanal)

• Product Name: 3,5,5-Trimethylhexanal
• CAS No: 5435-64-3
• MF: C₉H₁₈O
• MW: 142.238623142242
• MDL: MFCD00010441
• CID: 370535
• PubChem ID: 87576758
• Update Time: 2026-05-14

3,5,5-Trimethylhexanal Chemical and Physical Properties

Names and Identifiers

• 3,5,5-Trimethylhexanal
• C9H18O
• Hexanal,3,5,5-trimethyl-
• 3,5,5-Trimethylhexanaldehyde
• 3,5,5-trimethylcapronaldehyde
• 3,5,5-trimethyl-hexana
• isononylaldehyde
• tert-butylisopentanal
• HEXANAL, 3,5,5-TRIMETHYL-
• Isonylaldehyde
• Hexanal, 3,5,5-trimethl-
• FEMA No. 3524
• 3,5,5-Trimethyl hexanal
• 3,5,5-Trimethyl n-hexanal
• WTPYRCJDOZVZON-UHFFFAOYSA-N
• green hexanal
• NSC21482
• 3,5-Trimethylhexanal
• 3.5,5-trimethylhexanal
• Hexanal,5,5-trimethyl-
• 3,5,5,-trimethylhexanal
• 3,5,5-trimethyl-hexanal
• 3,5,5-Trimethl

• MDL： MFCD00010441
• Inchi： 1S/C9H18O/c1-8(5-6-10)7-9(2,3)4/h6,8H,5,7H2,1-4H3
• InChI Key： WTPYRCJDOZVZON-UHFFFAOYSA-N
• SMILES： O=C([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]
• BRN： 1740882

Computed Properties

• Exact Mass: 142.13600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 99.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Not determined
• Density: 0.817 g/mL at 25 °C(lit.)
• Melting Point: -18°C (estimate)
• Boiling Point: 167°C
• Flash Point: Fahrenheit: 93.2 ° f
  Celsius: 34 ° c
  
• Refractive Index: n20/D 1.421(lit.)
• PSA: 17.07000
• LogP: 2.64770
• Solubility: Not determined
• FEMA: 3524 | 3,5,5-TRIMETHYLHEXANAL

3,5,5-Trimethylhexanal Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 1989 3/PG 3
• WGK Germany：1
• Hazard Category Code： 10-36/38-43-52/53-65
• Safety Instruction： S16; S26; S36/37/39
• RTECS：MN7820000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：3.2
• HazardClass：3.2
• PackingGroup：III
• Safety Term：3.2
• Packing Group：III
• Risk Phrases：R10; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 3,5,5-Trimethylhexanal

3,5,5-Trimethylhexanal (CAS No. 5435-64-3): An Overview of Its Properties, Applications, and Recent Research

3,5,5-Trimethylhexanal (CAS No. 5435-64-3) is a versatile organic compound with a molecular formula of C₉H₁₈O and a molecular weight of 142.24 g/mol. This aldehyde is characterized by its distinct chemical structure, which includes a hexanal backbone with three methyl groups attached at specific positions. The compound is widely used in various industries, including fragrance and flavor development, pharmaceuticals, and chemical synthesis.

The chemical structure of 3,5,5-trimethylhexanal is crucial for understanding its physical and chemical properties. The presence of the aldehyde functional group (-CHO) at the terminal position of the hexane chain makes it highly reactive, enabling it to participate in a variety of chemical reactions such as aldol condensations, nucleophilic additions, and oxidation processes. The three methyl groups provide steric hindrance and contribute to the compound's unique conformational stability.

In terms of physical properties, 3,5,5-trimethylhexanal is a colorless liquid with a characteristic odor. It has a boiling point of approximately 167°C and a melting point of -70°C. The compound is slightly soluble in water but highly soluble in organic solvents such as ethanol and diethyl ether. These properties make it suitable for use in various industrial applications where solubility and reactivity are important factors.

The applications of 3,5,5-trimethylhexanal are diverse and span multiple industries. In the fragrance and flavor industry, it is used as an intermediate in the synthesis of aroma compounds due to its pleasant odor. In pharmaceuticals, it serves as a building block for the synthesis of more complex molecules with therapeutic potential. Additionally, it is used in chemical synthesis for the preparation of other aldehydes and ketones through various reactions.

Recent research has shed light on the potential applications and properties of 3,5,5-trimethylhexanal in various fields. For instance, studies have explored its use as a precursor in the synthesis of bioactive compounds with potential anti-inflammatory and antioxidant properties. One notable study published in the Journal of Organic Chemistry demonstrated that derivatives of 3,5,5-trimethylhexanal exhibit significant anti-inflammatory activity in vitro and in vivo models.

In another study published in the European Journal of Medicinal Chemistry, researchers investigated the use of 3,5,5-trimethylhexanal as a starting material for the synthesis of novel antifungal agents. The results showed that certain derivatives exhibited potent antifungal activity against a range of fungal pathogens, suggesting potential applications in developing new antifungal drugs.

The synthesis of 3,5,5-trimethylhexanal can be achieved through several routes. One common method involves the oxidation of 3,5,5-trimethylhexanol using an oxidizing agent such as potassium permanganate or chromium trioxide. Another approach involves the aldol condensation reaction between acetone and butyraldehyde followed by subsequent oxidation to form the aldehyde. These synthetic methods provide chemists with flexible options to produce high-purity 3,5,5-trimethylhexanal for various applications.

The safety considerations for handling 3,5,5-trimethylhexanal are important to ensure safe laboratory practices. The compound should be stored in tightly sealed containers away from heat sources and incompatible materials. Personal protective equipment (PPE) such as gloves and goggles should be worn when handling the compound to prevent skin contact and inhalation. Additionally, proper ventilation should be maintained to avoid exposure to vapors.

In conclusion, 3,5,5-trimethylhexanal (CAS No. 5435-64-3) is a valuable compound with a wide range of applications in various industries. Its unique chemical structure and reactivity make it an important intermediate in chemical synthesis and a key component in fragrance and flavor formulations. Recent research has further expanded its potential uses in pharmaceuticals and other fields, highlighting its significance in modern chemistry.